Cas no 1126518-91-9 (2-Bromo-2'-ethylpropiophenone)

• Product Name: 2-Bromo-2'-ethylpropiophenone
• CAS No: 1126518-91-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5038920
• Update Time: 2025-06-09

2-Bromo-2'-ethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-ethylpropiophenone

• Inchi： 1S/C11H13BrO/c1-3-9-6-4-5-7-10(9)11(13)8(2)12/h4-8H,3H2,1-2H3
• InChI Key： KPIUCVKIXGDFPF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-ethylpropiophenone

Introduction to 2-Bromo-2'-ethylpropiophenone (CAS No. 1126518-91-9)

2-Bromo-2'-ethylpropiophenone, also known by its CAS number 1126518-91-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom with an ethyl group attached to a propiophenone framework. The molecule's structure makes it a valuable intermediate in the synthesis of various bioactive compounds, particularly in the development of novel drugs and agrochemicals.

The synthesis of 2-Bromo-2'-ethylpropiophenone involves a series of carefully controlled reactions, often utilizing bromination techniques to introduce the bromine atom at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield of the process. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

In terms of applications, 2-Bromo-2'-ethylpropiophenone has been extensively studied for its potential in drug discovery. Its structure allows for various functional group transformations, making it an ideal precursor for developing compounds with specific pharmacological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting specific enzymes involved in disease progression.

The chemical stability and reactivity of 2-Bromo-2'-ethylpropiophenone are also areas of active research. Scientists have examined its behavior under different reaction conditions, such as nucleophilic substitution and elimination reactions, to better understand its reactivity profiles. These insights are crucial for optimizing synthetic pathways and ensuring the scalability of production processes.

Beyond pharmaceutical applications, 2-Bromo-2'-ethylpropiophenone has found utility in agrochemicals and materials science. Its ability to undergo diverse transformations makes it a versatile building block for creating compounds with tailored properties. For example, derivatives of this compound have been explored for their potential as herbicides and fungicides, contributing to sustainable agricultural practices.

In conclusion, 2-Bromo-2'-ethylpropiophenone (CAS No. 1126518-91-9) stands as a pivotal compound in modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a cornerstone for developing innovative solutions across various industries. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.